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Compound of Interest

Compound Name:

4-Cyano-4'-(4-

methylpiperazinomethyl)

benzophenone

CAS No.: 898783-51-2

Cat. No.: B1613350 Get Quote

Executive Summary
CAS 106258-06-6 is a high-purity chemical intermediate essential for the synthesis of

Eptifibatide, a cyclic heptapeptide used as a platelet aggregation inhibitor (GP IIb/IIIa

antagonist) in the treatment of acute coronary syndromes (ACS). This guide provides a

comprehensive analysis of its physicochemical properties, role in peptide synthesis, and critical

handling protocols for pharmaceutical development.

As a key building block, this compound—often identified as a protected homoarginine

derivative or a specific peptide fragment precursor—requires precise control over storage and

reaction conditions to prevent racemization or degradation, ensuring the high enantiomeric

purity required for the final API (Active Pharmaceutical Ingredient).

Physicochemical Characterization
Identification & Nomenclature

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1613350?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1613350?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Description

CAS Registry Number 106258-06-6

Chemical Name

N-α-(Fluorenylmethoxycarbonyl)-L-

homoarginine (Likely Identity based on

Eptifibatide synthesis context) or Protected

Homoarginine Derivative

Common Synonyms
Eptifibatide Intermediate; Fmoc-Har-OH

(derivative); Protected L-Homoarginine

Molecular Formula

C₂₂H₂₆N₄O₄ (Generic for Fmoc-Har-OH) Note:

Specific protective groups (e.g., Pbf) alter this.

[1]

Molecular Weight
~410.5 g/mol (Unprotected side chain) to ~662.8

g/mol (Pbf protected)

Physical State White to off-white crystalline powder

Physical Properties
Parameter Value / Characteristic

Appearance White to off-white solid

Solubility
Soluble in organic solvents (DMF, DMSO,

Methanol); Sparingly soluble in water

Melting Point
Typically 145–155 °C (Dependent on specific

salt/polymorph)

Hygroscopicity Hygroscopic; requires desiccated storage

Chirality
L-Configuration (Essential for biological activity

of Eptifibatide)

Chemical Stability
Hydrolytic Stability: Stable under neutral conditions; susceptible to hydrolysis in strong acids

or bases.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.merckmillipore.com/IL/en/product/mm/852067
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1613350?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Thermal Stability: Stable at room temperature if stored properly; degrades at elevated

temperatures (>40°C) over prolonged periods.

Light Sensitivity: Mildly photosensitive; store in amber containers.

Synthesis & Manufacturing Role
Role in Eptifibatide Synthesis
Eptifibatide is a cyclic heptapeptide with the sequence: Mpr-Har-Gly-Asp-Trp-Pro-Cys-NH₂

(Cyclic Mpr1-Cys6 disulfide)

CAS 106258-06-6 serves as the source of the Homoarginine (Har) residue, a non-standard

amino acid critical for the drug's high affinity to the GP IIb/IIIa receptor. The synthesis typically

follows a Solid-Phase Peptide Synthesis (SPPS) or a hybrid Liquid-Phase approach.

Mechanism of Incorporation:
Coupling: The Fmoc-protected intermediate (CAS 106258-06-6) is coupled to the growing

peptide chain (e.g., Gly-Asp-Trp-Pro-Cys-Resin) using coupling agents like HBTU/HOBt or

HATU.

Deprotection: The Fmoc group is removed (typically with piperidine) to expose the amine for

the next coupling step (Mpr).

Cyclization: Post-cleavage, the linear peptide is cyclized via disulfide bond formation

between the Mercaptopropionyl (Mpr) and Cysteine (Cys) residues.

Synthetic Pathway Diagram
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Figure 1: Incorporation of CAS 106258-06-6 into the Eptifibatide synthetic pathway.

Analytical Methods & Quality Control
To ensure the integrity of the intermediate and the final drug product, rigorous analytical testing

is required.

High-Performance Liquid Chromatography (HPLC)
Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).

Mobile Phase A: 0.1% TFA in Water.

Mobile Phase B: 0.1% TFA in Acetonitrile.

Gradient: 5% B to 95% B over 20 minutes.

Detection: UV at 220 nm (Amide bond) and 280 nm (Trp/Tyr residues if present).

Acceptance Criteria: Purity ≥ 98.0%; Single impurity ≤ 0.5%.

Mass Spectrometry (LC-MS)
Method: Electrospray Ionization (ESI) in positive mode.

Purpose: Confirm molecular weight and identify potential side-chain deprotection or

incomplete coupling by-products.

Enantiomeric Purity (Chiral HPLC)
Criticality: The L-isomer is the active form. The presence of D-Homoarginine can significantly

reduce potency.

Method: Chiral stationary phase (e.g., Chiralpak AD-H) using hexane/isopropanol gradients.

Limit: D-Isomer ≤ 0.5%.

Handling, Storage, and Safety
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Storage Conditions
Temperature: Store at 2°C to 8°C (Refrigerated) for short-term; -20°C for long-term storage

to prevent degradation.

Environment: Store under inert gas (Argon or Nitrogen) to prevent oxidation, especially if the

Mpr group is present or if the intermediate is sensitive to moisture.

Container: Tightly sealed amber glass or high-density polyethylene (HDPE) bottles with

desiccants.

Safety Protocols (GHS Classification)
Signal Word:WARNING

Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

PPE Requirements:

Respiratory: NIOSH-approved N95 dust mask or respirator if handling bulk powder.

Skin: Nitrile gloves (min thickness 0.11 mm).

Eyes: Safety goggles or face shield.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. merckmillipore.com [merckmillipore.com]

To cite this document: BenchChem. [Technical Guide: CAS 106258-06-6 (Eptifibatide
Intermediate)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1613350#cas-106258-06-6-physical-and-chemical-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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